methyl 3-(4-ethoxyphenyl)-1H-pyrazole-5-carboxylate

• IUPAC Name: methyl 3-(4-ethoxyphenyl)-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C13H14N2O3/c1-3-18-10-6-4-9(5-7-10)11-8-12(15-14-11)13(16)17-2/h4-8H,3H2,1-2H3,(H,14,15)
• InChI Key: JMEPAPLKSXTCMF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NNC(=C2)C(=O)OC
• Molecular Formula: C13H14N2O3
• DSSTOX Substance ID: DTXSID701331332
• Molecular Weight: 246.26 g/mol
• Solubility: 1.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 879454-35-0

Description

Methyl 3-(4-ethoxyphenyl)-1H-pyrazole-5-carboxylate, also known as MEPC, is a pyrazole derivative that has gained significant attention in scientific research due to its potential applications in various fields. MEPC is a white crystalline powder that has a molecular formula of C15H16N2O3 and a molecular weight of 276.3 g/mol.

Scientific Research Applications

Structural and Tautomeric Analysis

Research has shown the structural determination of NH-pyrazoles, including various substituted phenyl-1H-pyrazole compounds, through X-ray crystallography and NMR spectroscopy. These studies reveal complex patterns of hydrogen bonds and tautomerism, essential for understanding the chemical behavior and properties of these compounds (Cornago et al., 2009).

Synthesis and Application in Agriculture

A synthesis study demonstrated the production of ethyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate via a one-pot reaction method. The study explored the synthesis of pyrazole carboxylic acid derivatives, investigating their auxin activities and potential as antiblastic agents to wheat gemma, highlighting the compound's significance in agricultural research (Yue et al., 2010).

Biological Importance and Structural Investigation

Another study focused on the combined experimental and theoretical analysis of 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, showcasing its importance in biological systems. The research utilized NMR, FT-IR spectroscopy, and X-ray diffraction techniques to characterize the compound, also employing density functional theory (DFT) for further insights (Viveka et al., 2016).

Cytotoxicity and Pharmaceutical Research

In the realm of pharmaceuticals, a study synthesized 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and evaluated their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. This underscores the potential medicinal applications of pyrazole derivatives in cancer treatment (Hassan et al., 2014).

Corrosion Inhibition

Research into pyranpyrazole derivatives, including those similar in structure to methyl 3-(4-ethoxyphenyl)-1H-pyrazole-5-carboxylate, has demonstrated their efficacy as corrosion inhibitors for mild steel. These findings are significant for industrial applications, particularly in the pickling process, where corrosion resistance is crucial (Dohare et al., 2017).